molecular formula C11H13N3 B1466564 3-[(3-Aminoazetidin-1-yl)methyl]benzonitrile CAS No. 1465444-42-1

3-[(3-Aminoazetidin-1-yl)methyl]benzonitrile

Cat. No. B1466564
CAS RN: 1465444-42-1
M. Wt: 187.24 g/mol
InChI Key: UKXQORXGZFBYER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(3-Aminoazetidin-1-yl)methyl]benzonitrile, also known as 3-AAMBZ, is an important intermediate compound in the synthesis of a variety of heterocyclic compounds. It is a versatile building block for the preparation of various aminonitriles, aminobenzonitriles, and aminobenzimidazoles. 3-AAMBZ has been extensively studied and utilized in various synthetic pathways and biological systems due to its wide range of applications.

Scientific Research Applications

Radiosynthesis and PET Imaging

"3-[(3-Aminoazetidin-1-yl)methyl]benzonitrile" and its derivatives have been explored for their potential in radiolabeling and imaging applications. Yuan et al. (2016) synthesized an ^18F-labeled derivative for positron emission tomography (PET) imaging targeting the AMPA receptor. The radiotracer demonstrated good brain uptake in mice, suggesting its utility for in vivo brain imaging and neuroscience research (Yuan, Jones, Vasdev, & Liang, 2016).

Antibacterial and Antifungal Activities

Compounds structurally related to "this compound" have been evaluated for their antibacterial and antifungal properties. Mistry and Desai (2006) investigated the pharmacological activities of nitrogen and sulfur-containing heterocyclic compounds, revealing their potential in combating microbial infections (Mistry & Desai, 2006).

Anticancer Properties

Research into the anticancer potential of compounds with a similar scaffold to "this compound" has shown promising results. Khalil, Berghot, and Gouda (2009) synthesized new heterocycles incorporating the phthalazine moiety, which exhibited significant antibacterial activity, indicating their potential as anticancer agents (Khalil, Berghot, & Gouda, 2009).

Anticonvulsant Activity

The design and synthesis of derivatives related to "this compound" have been targeted for their potential anticonvulsant activity. Madaiah et al. (2013) synthesized new derivatives and evaluated their pharmacological activities, finding several compounds with significant protective effects on seizures, highlighting the therapeutic potential of these compounds in treating epilepsy (Madaiah, Prashanth, Revanasiddappa, & Veeresh, 2013).

Enzyme Inhibition for Diabetes Management

Natural compounds structurally related to "this compound" have been explored for their potential as dipeptidyl peptidase-4 (DPP-4) inhibitors, a key target in diabetes management. Istrate and Crisan (2022) identified several natural products as potential DPP-4 inhibitors through in silico studies, underscoring the importance of such compounds in developing new diabetes treatments (Istrate & Crisan, 2022).

properties

IUPAC Name

3-[(3-aminoazetidin-1-yl)methyl]benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13N3/c12-5-9-2-1-3-10(4-9)6-14-7-11(13)8-14/h1-4,11H,6-8,13H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UKXQORXGZFBYER-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1CC2=CC(=CC=C2)C#N)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

187.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-[(3-Aminoazetidin-1-yl)methyl]benzonitrile
Reactant of Route 2
Reactant of Route 2
3-[(3-Aminoazetidin-1-yl)methyl]benzonitrile
Reactant of Route 3
Reactant of Route 3
3-[(3-Aminoazetidin-1-yl)methyl]benzonitrile
Reactant of Route 4
Reactant of Route 4
3-[(3-Aminoazetidin-1-yl)methyl]benzonitrile
Reactant of Route 5
Reactant of Route 5
3-[(3-Aminoazetidin-1-yl)methyl]benzonitrile
Reactant of Route 6
Reactant of Route 6
3-[(3-Aminoazetidin-1-yl)methyl]benzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.